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d4)benzylidene)thiazolidine-2,4-

dione

Cat. No.: B15142927
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For Researchers, Scientists, and Drug Development Professionals

Introduction: PXL065, a Deuterium-Stabilized
Enantiomer of Pioglitazone
PXL065 is the deuterium-stabilized (R)-enantiomer of pioglitazone, a well-established

therapeutic agent for type 2 diabetes. Pioglitazone itself is a racemic mixture, meaning it

consists of two enantiomers (R and S forms) that are non-superimposable mirror images of

each other and are known to interconvert in vivo. The therapeutic innovation behind PXL065

lies in the strategic replacement of a hydrogen atom with a deuterium atom at the chiral center

of the (R)-enantiomer. This substitution significantly slows down the rate of interconversion to

the (S)-enantiomer, a process known as deuterium-enabled chiral switching (DECS).

The rationale for this stabilization is rooted in the distinct pharmacological profiles of the two

enantiomers. The (S)-enantiomer is a potent agonist of the peroxisome proliferator-activated

receptor-gamma (PPARγ), and its activation is associated with undesirable side effects such as

weight gain and edema. In contrast, the (R)-enantiomer, PXL065, exhibits minimal PPARγ
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activity while retaining the beneficial non-genomic effects of pioglitazone, including the

inhibition of the mitochondrial pyruvate carrier (MPC). This selective pharmacological profile

allows PXL065 to deliver the therapeutic benefits of pioglitazone, particularly in the context of

nonalcoholic steatohepatitis (NASH), with a potentially improved safety and tolerability profile.

These application notes provide a detailed protocol for the synthesis of PXL065, commencing

from commercially available pioglitazone hydrochloride. The synthesis involves a

deuterium/hydrogen (D/H) exchange reaction to introduce the deuterium atom, followed by

chiral separation to isolate the desired (R)-enantiomer.

Synthesis Overview
The synthesis of PXL065 can be conceptually divided into two key stages:

Deuteration of Racemic Pioglitazone: This step involves the exchange of the proton at the

chiral C5 position of the thiazolidinedione ring with a deuterium atom from a deuterium

source. This is achieved by leveraging the acidity of the C-H bond adjacent to the two

carbonyl groups.

Chiral Separation of Deuterated Enantiomers: Following the deuteration, the resulting

racemic mixture of deuterated (R)- and (S)-pioglitazone is separated to isolate the pure (R)-

enantiomer, PXL065.

Racemic Pioglitazone HCl Racemic Deuterated Pioglitazone D/H Exchange

PXL065 ((R)-enantiomer) Chiral Separation

(S)-enantiomer

 Chiral Separation

Click to download full resolution via product page

Caption: Overall workflow for the synthesis of PXL065.

Part 1: Deuteration of Racemic Pioglitazone
Principle and Mechanistic Insight
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The hydrogen atom at the C5 position of the thiazolidinedione ring of pioglitazone is acidic due

to its position alpha to two carbonyl groups. This acidity allows for its removal by a base to form

an enolate intermediate. In the presence of a deuterium source, such as deuterium oxide

(D₂O), the enolate can be quenched by a deuteron, resulting in the incorporation of deuterium

at the C5 position. This process can also be catalyzed by acid, which promotes the formation of

an enol tautomer that can then be deuterated. An excess of the deuterium source is utilized to

drive the equilibrium towards the deuterated product.

Base-Catalyzed Deuterium Exchange

Pioglitazone Enolate - H⁺ (Base) Deuterated_Pioglitazone + D⁺ (from D₂O)

Click to download full resolution via product page

Caption: Simplified mechanism of base-catalyzed deuterium exchange.

Experimental Protocol
Materials:

Pioglitazone Hydrochloride

Deuterium Oxide (D₂O, 99.9 atom % D)

Anhydrous Potassium Carbonate (K₂CO₃)

Methanol-d₄ (CD₃OD, 99.8 atom % D)

Dichloromethane (DCM)

Anhydrous Magnesium Sulfate (MgSO₄)

Ethyl Acetate

Hexane
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Procedure:

Preparation: To a solution of pioglitazone hydrochloride (1.0 g) in a mixture of D₂O (20 mL)

and CD₃OD (10 mL) in a round-bottom flask, add anhydrous potassium carbonate (2.0 g).

Reaction: Stir the reaction mixture at 60 °C under a nitrogen atmosphere for 24 hours. The

progress of the deuteration can be monitored by ¹H NMR by observing the disappearance of

the signal corresponding to the C5 proton or by LC-MS by monitoring the increase in the

mass of the product.

Work-up: After cooling to room temperature, neutralize the reaction mixture with 1 M DCl in

D₂O. Extract the aqueous layer with dichloromethane (3 x 50 mL).

Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and

concentrate under reduced pressure. The crude product can be purified by column

chromatography on silica gel using a gradient of ethyl acetate in hexane to yield the

deuterated racemic pioglitazone.

Expected Yield: 85-95%

Characterization of Deuterated Racemic Pioglitazone:

Analytical Technique Expected Results

¹H NMR

Disappearance or significant reduction of the

proton signal at the C5 position of the

thiazolidinedione ring.

Mass Spectrometry
An increase of 1 mass unit in the molecular ion

peak compared to non-deuterated pioglitazone.

Part 2: Chiral Separation of Deuterated Enantiomers
Principle of Chiral Chromatography
The separation of the deuterated (R)- and (S)-enantiomers of pioglitazone is achieved using

chiral High-Performance Liquid Chromatography (HPLC). This technique utilizes a chiral

stationary phase (CSP) that interacts differently with each enantiomer, leading to different
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retention times and, thus, their separation. Polysaccharide-based CSPs, such as those derived

from cellulose or amylose, are commonly used for the separation of thiazolidinedione

enantiomers.

Experimental Protocol
Instrumentation and Columns:

Preparative HPLC system equipped with a UV detector.

Chiral Stationary Phase: A cellulose-based column, such as Chiralcel OD-H or Chiralpak IC,

is recommended based on literature for pioglitazone enantiomer separation.

Mobile Phase Optimization:

A typical mobile phase for normal-phase chiral separation of pioglitazone enantiomers

consists of a mixture of hexane and a polar modifier like isopropanol or ethanol.

The exact ratio of the solvents should be optimized to achieve baseline separation of the two

enantiomers. A starting point could be a mixture of hexane:isopropanol (70:30, v/v).

For basic compounds like pioglitazone, the addition of a small amount of an amine modifier

(e.g., 0.1% diethylamine) to the mobile phase can improve peak shape and resolution.

Procedure:

Sample Preparation: Dissolve the deuterated racemic pioglitazone in the mobile phase to a

suitable concentration.

Chromatographic Separation: Inject the sample onto the chiral column and elute with the

optimized mobile phase at a constant flow rate. Monitor the elution profile using a UV

detector at an appropriate wavelength (e.g., 225 nm).

Fraction Collection: Collect the fractions corresponding to the two separated enantiomeric

peaks. The (R)-enantiomer (PXL065) will be one of the two collected fractions. The elution

order of the enantiomers will depend on the specific chiral stationary phase used and should

be determined by analyzing a reference standard of a single enantiomer if available, or by

subsequent analytical characterization.
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Post-Separation Processing: Combine the fractions containing the desired (R)-enantiomer

and remove the solvent under reduced pressure to obtain pure PXL065.

Characterization of PXL065:

Analytical Technique Expected Results

Chiral HPLC

A single peak corresponding to the (R)-

enantiomer with high enantiomeric excess

(>99%).

¹H NMR

Spectrum consistent with the structure of

pioglitazone, but with the absence of the C5

proton signal.

¹³C NMR

Spectrum consistent with the structure of

pioglitazone. The C5 carbon signal may show a

characteristic triplet in the proton-decoupled

spectrum due to coupling with deuterium.

Mass Spectrometry
Molecular ion peak corresponding to the mass

of deuterated pioglitazone.

Polarimetry
Measurement of the specific rotation to confirm

the identity of the (R)-enantiomer.

Conclusion
The synthesis of PXL065 from commercially available pioglitazone hydrochloride is a feasible

process for a well-equipped organic chemistry laboratory. The key steps are a

deuterium/hydrogen exchange reaction followed by preparative chiral HPLC. Careful

optimization of the chiral separation is crucial to obtain the desired (R)-enantiomer with high

purity. The successful synthesis and purification of PXL065 will enable further research into its

unique pharmacological properties and its potential as a therapeutic agent for NASH and other

metabolic diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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